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Compound of Interest

Compound Name: 3-Dodecanone

Cat. No.: B073483 Get Quote

Essential guidance for the safe and compliant disposal of 3-dodecanone, ensuring the

protection of personnel and the environment. This document provides immediate safety and

logistical information, outlining operational and disposal plans for researchers, scientists, and

drug development professionals.

Key Safety and Disposal Information
While 3-dodecanone is not classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), it is a combustible

liquid and requires proper handling and disposal to minimize environmental impact.[1] For

transportation purposes, it is classified as "KETONES, LIQUID, N.O.S." (Not Otherwise

Specified), indicating it is a regulated material for shipping.

The following table summarizes key quantitative data for 3-dodecanone to inform safe

handling and disposal procedures.
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Property Value Source

Molecular Formula C₁₂H₂₄O [2][3]

Physical State Liquid at room temperature [2]

Appearance Colorless to pale yellow liquid [2][4]

Solubility in Water
13.99 mg/L @ 25 °C

(estimated)
[1]

Flash Point
76.60 °C (170.00 °F)

(estimated)
[1]

UN Number 1224 [5][6][7]

Proper Shipping Name Ketones, liquid, n.o.s. [5][6][8]

Step-by-Step Disposal Protocol
The proper disposal of 3-dodecanone should adhere to all local, state, and federal regulations.

The following is a general procedural guide for laboratory settings.

1. Personal Protective Equipment (PPE): Before handling 3-dodecanone, ensure appropriate

PPE is worn, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

2. Waste Collection:

Do not dispose of 3-dodecanone down the drain.[9] Due to its low water solubility and

potential environmental impact, this is not a suitable disposal method.

Collect all waste 3-dodecanone, including any contaminated materials (e.g., pipette tips,

absorbent pads), in a designated and clearly labeled waste container.
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The container should be made of a material compatible with ketones (e.g., high-density

polyethylene or glass).

The container must be securely sealed to prevent leaks and the release of vapors.

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste" (or as required by your

institution's policy), the full chemical name "3-Dodecanone," and the approximate volume.

4. Storage:

Store the sealed waste container in a designated satellite accumulation area or a central

hazardous waste storage facility.

Ensure the storage area is well-ventilated and away from sources of ignition, as 3-
dodecanone is a combustible liquid.

5. Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and proper disposal of the waste.

Provide them with the necessary information about the waste, including the chemical name

and quantity.

6. Empty Container Disposal:

Empty containers that previously held 3-dodecanone should be triple-rinsed with a suitable

solvent (e.g., acetone or ethanol).

Collect the rinsate as hazardous waste and add it to your designated 3-dodecanone waste

container.

After triple-rinsing, the container can typically be disposed of as regular laboratory glass or

plastic waste, provided the label has been defaced or removed. Always confirm this with your

institutional guidelines.[9]
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Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 3-dodecanone.
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3-Dodecanone Disposal Workflow
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Caption: Decision and workflow diagram for the safe disposal of 3-dodecanone.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

compliant disposal of 3-dodecanone, contributing to a secure and environmentally responsible

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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